Cas no 79817-52-0 (Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate)

• Product name: Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate
• CAS No: 79817-52-0
• MF: C₁₀H₁₂NNaO₆S
• MW: 297.260152816772
• CID: 984875

Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate Chemical and Physical Properties

Names and Identifiers

• sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate
• sodium,3-(4-methyl-2-nitrophenoxy)propane-1-sulfonate
• SODIUM 3-(4-METHYL-2-NITROPHENOXY)PROPANESULFONATE
• Sodium 3-(4-methyl-2-nitrophenoxy)propanesulphonate

• Inchi： 1S/C10H13NO6S.Na/c1-8-3-4-10(9(7-8)11(12)13)17-5-2-6-18(14,15)16;/h3-4,7H,2,5-6H2,1H3,(H,14,15,16);/q;+1/p-1
• InChI Key： NYUMEYVVSINMIU-UHFFFAOYSA-M
• SMILES： S(CCCOC1C=CC(C)=CC=1[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Topological Polar Surface Area: 121